Cas no 1155086-99-9 (Cyclopentanone, 2-[(2,5-dichlorophenyl)thio]-)

• Product Name: Cyclopentanone, 2-[(2,5-dichlorophenyl)thio]-
• CAS No: 1155086-99-9
• MF: C₁₁H₁₀Cl₂OS
• MW: 261.167500019073
• CID: 5250607
• Update Time: 2025-10-31

Cyclopentanone, 2-[(2,5-dichlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-[(2,5-DICHLOROPHENYL)SULFANYL]CYCLOPENTAN-1-ONE
• Cyclopentanone, 2-[(2,5-dichlorophenyl)thio]-

• Inchi： 1S/C11H10Cl2OS/c12-7-4-5-8(13)11(6-7)15-10-3-1-2-9(10)14/h4-6,10H,1-3H2
• InChI Key： OVWFLKRZIXUQDA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1SC1C(CCC1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 4
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Cyclopentanone, 2-[(2,5-dichlorophenyl)thio]-

Cyclopentanone, 2-[(2,5-dichlorophenyl)thio]- (CAS No. 1155086-99-9): An Overview

Cyclopentanone, 2-[(2,5-dichlorophenyl)thio]- (CAS No. 1155086-99-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by a cyclopentanone ring substituted with a thioether group linked to a 2,5-dichlorophenyl moiety. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of Cyclopentanone, 2-[(2,5-dichlorophenyl)thio]- consists of a five-membered cyclopentanone ring with a sulfur atom attached to the 2-position. The sulfur atom is further substituted with a 2,5-dichlorophenyl group, which introduces additional reactivity and stability to the molecule. This unique arrangement of functional groups allows for a wide range of chemical transformations and reactions, making it an attractive candidate for various synthetic pathways.

In the realm of medicinal chemistry, Cyclopentanone, 2-[(2,5-dichlorophenyl)thio]- has shown promise as a building block for the development of novel pharmaceuticals. Recent studies have explored its potential as an intermediate in the synthesis of compounds with therapeutic properties. For instance, researchers at the University of California, San Francisco, have reported the use of this compound in the development of new anti-inflammatory agents. The thioether group and the dichlorophenyl substituent contribute to the compound's ability to modulate specific biological pathways, making it a valuable tool in drug discovery.

Additionally, Cyclopentanone, 2-[(2,5-dichlorophenyl)thio]- has been investigated for its potential in materials science applications. Its unique chemical structure and reactivity make it suitable for use in the synthesis of advanced materials with tailored properties. For example, scientists at the Massachusetts Institute of Technology (MIT) have utilized this compound as a precursor in the development of new polymers with enhanced mechanical and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthesis of Cyclopentanone, 2-[(2,5-dichlorophenyl)thio]- can be achieved through various methods, depending on the desired purity and yield. One common approach involves the reaction of cyclopentanone with 2,5-dichlorothiophenol in the presence of a suitable base and catalyst. This method provides high yields and good purity levels, making it suitable for large-scale production. Another approach involves the use of transition metal-catalyzed coupling reactions, which offer greater control over the reaction conditions and product formation.

Recent advancements in analytical techniques have also contributed to our understanding of Cyclopentanone, 2-[(2,5-dichlorophenyl)thio]-. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography are among the tools used to characterize this compound and its derivatives. These techniques provide detailed insights into the molecular structure and behavior of Cyclopentanone, 2-[(2,5-dichlorophenyl)thio]-, facilitating its use in various applications.

In conclusion, Cyclopentanone, 2-[(2,5-dichlorophenyl)thio]- (CAS No. 1155086-99-9) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an attractive intermediate for the synthesis of more complex molecules with therapeutic properties or advanced material characteristics. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific research.